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Introduction

It is hypothesized that the user's query for "Nyasicol" is a likely misspelling of "Niclosamide."

Niclosamide is an FDA-approved antihelminthic drug that is gaining significant attention for its

potential applications in neurobiology, particularly in the context of neurodegenerative diseases.

[1][2][3] Its neuroprotective effects are attributed to its ability to modulate multiple signaling

pathways implicated in neuroinflammation, cell survival, and protein aggregation.[1][4] These

notes provide an overview of its applications, mechanisms of action, and protocols for its use in

neurobiological research.

Mechanism of Action in Neurobiology

Niclosamide has been shown to exert its effects in the central nervous system by modulating

several key signaling pathways. It is a known inhibitor of STAT3 (Signal Transducer and

Activator of Transcription 3) and mTOR (mammalian Target of Rapamycin) signaling, both of

which are often dysregulated in neurodegenerative conditions like Amyotrophic Lateral

Sclerosis (ALS). By inhibiting these pathways, Niclosamide can reduce neuroinflammation,

decrease gliosis, and promote motor neuron survival. Additionally, Niclosamide has been
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reported to influence the Wnt/β-catenin, NF-κB, and MAPK/ERK pathways, which are crucial

for neuronal development, synaptic plasticity, and cellular stress responses.

Applications in Neurodegenerative Disease Models

Recent studies have highlighted the therapeutic potential of Niclosamide in preclinical models

of neurodegenerative diseases:

Amyotrophic Lateral Sclerosis (ALS): In transgenic mouse models of ALS (SOD1-G93A and

FUS), intraperitoneal administration of Niclosamide has been shown to slow disease

progression, improve motor function, and increase survival rates. Treated mice exhibited

reduced motor neuron loss, decreased microgliosis and astrocytosis, and ameliorated

muscle atrophy.

Parkinson's Disease (PD): Niclosamide is being investigated for its potential to protect

dopaminergic neurons, though in vivo studies are still emerging.

Glioblastoma: While a cancer of the central nervous system, research into Niclosamide's

effects on glioblastoma provides insights into its ability to cross the blood-brain barrier and

modulate pro-survival signaling pathways within the CNS.

Quantitative Data Summary
The following tables summarize the quantitative data from key studies on the effects of

Niclosamide.

Table 1: In Vitro Efficacy of Niclosamide

Cell Line/Assay Parameter Value Reference

Human Glioblastoma

Cells
IC50 0.3 - 1.2 µM

VeroE6 (in vitro

COVID-19 model)
IC50 564 nM

H1437 (in vitro

COVID-19 model)
IC50 261 nM
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Table 2: In Vivo Efficacy of Niclosamide in SOD1-G93A ALS Mouse Model

Parameter
Treatment
Group

Control Group Outcome Reference

Survival 174 days 161 days
Increased

survival

Motor Neuron

Number
Increased Baseline

Decreased motor

neuron loss

Gliosis

(Astrocytosis)
Reduced Baseline

Significantly

reduced

Microgliosis Reduced Baseline
Significantly

reduced

Experimental Protocols
Protocol 1: In Vivo Administration of Niclosamide in an ALS Mouse Model (SOD1-G93A)

This protocol is adapted from studies investigating the neuroprotective effects of Niclosamide in

a transgenic mouse model of ALS.

Materials:

SOD1-G93A transgenic mice

Niclosamide powder

Cremophor® EL

Sterile 0.9% saline

Syringes and needles for intraperitoneal injection

Procedure:

Preparation of Niclosamide Solution:
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Prepare a stock solution of Niclosamide. For a 20 mg/kg dose, dissolve Niclosamide in a

vehicle of 10% Cremophor® in sterile saline.

Ensure the solution is well-mixed before each use.

Animal Dosing:

Treatment is typically initiated at the onset of symptoms (e.g., around 90-100 days of age

for SOD1-G93A mice).

Administer Niclosamide daily via intraperitoneal (IP) injection at a dose of 20 mg/kg. A

higher dose of 50 mg/kg has also been tested.

The control group should receive an equivalent volume of the vehicle (10% Cremophor®

in saline).

Monitoring:

Monitor the mice daily for changes in body weight, general health, and neurological score.

Perform behavioral tests (e.g., Rotarod, wire hang test) twice a week to assess motor

function.

Continue treatment until the humane endpoint is reached.

Protocol 2: Rotarod Test for Motor Coordination

This protocol is a standard method for assessing motor coordination and balance in rodents.

Materials:

Rotarod apparatus

Experimental mice

Procedure:

Acclimation:
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Acclimate the mice to the testing room for at least 30 minutes before the test.

Training:

For naive mice, a training period of three days is recommended. Place the mice on the

rotarod at a low, constant speed (e.g., 4 rpm) for a few minutes each day.

Testing:

Set the rotarod to an accelerating speed (e.g., from 4 to 40 rpm over 300 seconds).

Place the mouse on the rotating rod.

Record the latency to fall from the rod.

Perform three trials per mouse with an inter-trial interval of at least 15 minutes.

The best performance of the three trials is typically used for analysis.

Protocol 3: Wire Hang Test for Muscle Strength

This test assesses grip strength and endurance in mice.

Materials:

Wire cage lid or a custom-made wire grid

Timer

Procedure:

Setup:

Invert the wire lid or grid over a cage with soft bedding to ensure a safe landing for the

mouse.

Testing:

Gently place the mouse on the wire grid, allowing it to grip with its forepaws.
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Start the timer as soon as the mouse is released.

Record the time it takes for the mouse to fall.

A cut-off time (e.g., 60 or 120 seconds) is typically used.

Perform multiple trials and average the results.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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